Cas no 2411248-79-6 (N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide)

• Product Name: N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide
• CAS No: 2411248-79-6
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5453910
• PubChem ID: 146083608
• Update Time: 2025-05-24

N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Cyclopropyl-4-thiazolyl)ethyl]-2-butynamide
• Z2013589126
• EN300-26591053
• N-[1-(2-Cyclopropyl-1,3-thiazol-4-yl)ethyl]but-2-ynamide
• 2411248-79-6
• N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide

• Inchi： 1S/C12H14N2OS/c1-3-4-11(15)13-8(2)10-7-16-12(14-10)9-5-6-9/h7-9H,5-6H2,1-2H3,(H,13,15)
• InChI Key： UZKPMQPCMZMRJS-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)NC(C#CC)=O)N=C1C1CC1

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.08±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide

Introduction to N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide (CAS No: 2411248-79-6)

N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide, identified by its CAS number 2411248-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide lies in its combination of a cyclopropyl group and a butynamide moiety, both of which contribute to its distinctive chemical properties and biological interactions.

The cyclopropyl group in the molecule is a key feature that influences its reactivity and binding affinity. Cyclopropyl-substituted compounds are often found to exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development. In contrast, the thiazole ring is a heterocyclic structure that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of these two functional groups in N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide suggests a potential for multifunctional activity, which has sparked interest in its pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have indicated that the butynamide moiety in N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide may play a crucial role in modulating enzyme activity and receptor binding. This has led to investigations into its potential as an inhibitor or modulator of various therapeutic targets, including kinases and proteases that are implicated in diseases such as cancer and inflammation.

The synthesis of N-1-(2-cyclopropyl-1,3-thiazol-4-yl)ethylbut-2-ynamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group necessitates careful handling to ensure regioselectivity and high yield. Additionally, the formation of the butynamide bond requires optimization to minimize side reactions and maximize purity. These synthetic challenges have driven innovation in synthetic methodologies, with recent studies focusing on greener approaches and catalytic processes that enhance efficiency.

In terms of biological activity, preliminary studies on N-1-(2-cyclopropyl-1,3-thiazol-4-yliethylbut)-2--namide have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with cellular receptors has been explored using high-throughput screening techniques, revealing possible applications in neurodegenerative diseases where thiazole derivatives have shown efficacy.

The role of computational tools in understanding the pharmacological profile of N--(cyclopropylthiazol--4--yliethylbut)-namide cannot be overstated. Molecular dynamics simulations have provided insights into how the compound interacts with biological membranes and proteins at an atomic level. These simulations have helped refine structural analogs with improved binding affinities and reduced off-target effects. Such computational approaches are becoming increasingly integral in drug discovery pipelines, allowing for rapid screening of large compound libraries.

The future direction of research on N--(cyclopropylthiazol--4--yliethylbut)-namide includes exploring its potential in preclinical models to validate its therapeutic efficacy. Animal studies would provide valuable data on its pharmacokinetics, toxicity profiles, and mechanism of action. Additionally, investigating the compound's interactions with other therapeutic agents could lead to synergistic effects that enhance treatment outcomes for complex diseases.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of N--(cyclopropylthiazol--4--yliethylbut)-namide exemplifies how integrating knowledge from multiple fields can accelerate the discovery process. As research continues to uncover new applications for this compound class.